5-[2-(allyloxy)-5-chlorobenzylidene]-3-benzyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-3-benzyl-5-[(5-chloro-2-prop-2-enoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H16ClNO2S2/c1-2-10-24-17-9-8-16(21)11-15(17)12-18-19(23)22(20(25)26-18)13-14-6-4-3-5-7-14/h2-9,11-12H,1,10,13H2/b18-12+
• InChI Key: BYCNGBXCBYYIAO-LDADJPATSA-N
• Canonical SMILES: C=CCOC1=C(C=C(C=C1)Cl)C=C2C(=O)N(C(=S)S2)CC3=CC=CC=C3
• Isomeric SMILES: C=CCOC1=C(C=C(C=C1)Cl)/C=C/2\C(=O)N(C(=S)S2)CC3=CC=CC=C3
• Molecular Formula: C20H16ClNO2S2
• Molecular Weight: 401.9 g/mol

Description

5-[2-(allyloxy)-5-chlorobenzylidene]-3-benzyl-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that belongs to the class of thiazolidinones. It has been widely studied for its potential applications in the field of medicinal chemistry due to its unique chemical structure and pharmacological properties.

Mechanism of Action

The mechanism of action of 5-[2-(allyloxy)-5-chlorobenzylidene]-3-benzyl-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it is believed to exert its pharmacological effects by modulating various cellular signaling pathways, including the NF-κB pathway, the MAPK pathway, and the PI3K/Akt pathway.
Biochemical and Physiological Effects:
The compound this compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to possess potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to possess antioxidant activity by scavenging free radicals and reducing oxidative stress. In addition, it has been shown to possess anticancer activity by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

The compound 5-[2-(allyloxy)-5-chlorobenzylidene]-3-benzyl-2-thioxo-1,3-thiazolidin-4-one has several advantages for laboratory experiments. It is relatively easy to synthesize and purify, and it exhibits a wide range of pharmacological activities, making it a versatile compound for studying various cellular processes. However, the compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 5-[2-(allyloxy)-5-chlorobenzylidene]-3-benzyl-2-thioxo-1,3-thiazolidin-4-one. One potential direction is to further investigate its mechanism of action and its effects on various cellular signaling pathways. Another potential direction is to explore its potential applications in the treatment of various diseases, including cancer, inflammation, and oxidative stress. Finally, future research could focus on developing new analogs of the compound with improved pharmacological properties and reduced toxicity.

Synthesis Methods

The synthesis of 5-[2-(allyloxy)-5-chlorobenzylidene]-3-benzyl-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 2-(allyloxy)-5-chlorobenzaldehyde with thiourea and benzylamine in the presence of a suitable catalyst. The reaction is carried out under reflux conditions and the product is obtained in good yield after purification.

Scientific Research Applications

The compound 5-[2-(allyloxy)-5-chlorobenzylidene]-3-benzyl-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties.